N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3,4-dimethylbenzamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C20H22N2O3/c1-4-22-9-10-25-18-8-7-16(12-17(18)20(22)24)21-19(23)15-6-5-13(2)14(3)11-15/h5-8,11-12H,4,9-10H2,1-3H3,(H,21,23)
• InChI Key: WDYCPNGWRKAFPW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC(=C(C=C3)C)C
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

“N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3,4-dimethylbenzamide” is a chemical compound. It’s a versatile material used in scientific research. It exhibits unique properties that make it suitable for various applications, such as drug development, organic synthesis, and material science.

Scientific Research Applications

Synthesis and Chemical Properties

• Benzimidazole-tethered oxazepine heterocyclic hybrids, related to the queried compound, have been synthesized and studied for their molecular structure and charge distributions using spectroscopic and X-ray diffraction methods. These compounds, including variants like 2-methyl-4-(2-((phenylimino)methyl)-1H-benzo-[d]imidazol-1-yl)-butan-2-ol and 3,3-dimethyl-N-phenyl-1,2,3,5-tetrahydrobenzo-[4,5]imidazo[2,1-c][1,4]oxazepin-5-amine, have potential applications in nonlinear optical (NLO) properties due to their high hyperpolarizability (Almansour et al., 2016).

Diagnostic and Imaging Applications

• Novel ¹⁸F-labeled benzoxazole derivatives, which are structurally related to the compound , have been synthesized for use as positron emission tomography (PET) probes. These compounds, such as [(18)F]24 and [(18)F]32, demonstrate high affinity for cerebral β-amyloid plaques, making them potential imaging agents in Alzheimer's disease (Cui et al., 2012).

Applications in Material Science

• A series of dibenzo[b,e][1,4]diazepine derivatives have been synthesized, showcasing the versatility of similar compounds in material science. These derivatives exhibit various biological activities and can potentially be used in designing new materials with specific properties (El-Shaieb et al., 2011).